N-(3,4-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-6-(morpholin-4-yl)-1,3,5-triazin-2-amine
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Description
N-(3,4-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-6-(morpholin-4-yl)-1,3,5-triazin-2-amine is a useful research compound. Its molecular formula is C21H30N6O and its molecular weight is 382.512. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated various methods for synthesizing 1,3,5-triazine derivatives, which share structural similarities with the specified compound. These methods often involve reactions between different amines and other chemicals to produce compounds with potential antimicrobial activities or for use in chemical modifications for further research. For instance, the synthesis of 1,3,5-triazine derivatives has been explored through reactions involving morpholine and piperazine, showcasing the versatility and reactivity of these compounds in creating potentially biologically active molecules (Zhang Li-hu, 2014).
Antimicrobial Activities
Compounds structurally related to "N-(3,4-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-6-morpholino-1,3,5-triazin-2-amine" have been investigated for their antimicrobial properties. For example, some novel triazole derivatives, which share a similar complexity in structure, have been shown to possess good to moderate activities against various microorganisms, suggesting potential applications in developing new antimicrobial agents (H. Bektaş et al., 2007).
Biological Activity and Applications
The exploration of 1,3,5-triazine derivatives has extended into assessing their cytotoxicity against cancer cells, indicating a potential for therapeutic applications. Specific derivatives containing morpholine and other substituents have shown higher cytotoxicity in melanoma cells compared to standard treatment options, pointing towards the possibility of developing new anticancer treatments (G. Jin et al., 2018).
Chemical Modifications and Reactivity
The chemical reactivity of compounds within the 1,3,5-triazine class allows for various modifications, leading to the synthesis of molecules with diverse properties. Studies have shown that these compounds can undergo reactions to create derivatives with potential biological or chemical utility, further expanding the research applications of such molecules (D. J. Collins et al., 2000).
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-4-(4-methylpiperidin-1-yl)-6-morpholin-4-yl-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N6O/c1-15-6-8-26(9-7-15)20-23-19(22-18-5-4-16(2)17(3)14-18)24-21(25-20)27-10-12-28-13-11-27/h4-5,14-15H,6-13H2,1-3H3,(H,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGXRDZKBBUPAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC(=NC(=N2)NC3=CC(=C(C=C3)C)C)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.